
Physical and chemical properties of 1,3-
Diaminopropane dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,3-Diaminopropane

dihydrochloride

Cat. No.: B083324 Get Quote

An In-depth Technical Guide to 1,3-
Diaminopropane Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Diaminopropane dihydrochloride (CAS RN: 10517-44-9) is the dihydrochloride salt of

1,3-diaminopropane, a versatile bifunctional amine.[1][2] This stable, crystalline solid serves as

a key building block and precursor in a variety of chemical syntheses, most notably in the

development of pharmaceutical agents and polymers. Its utility stems from the two primary

amine groups that can undergo a wide range of chemical transformations.

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,3-diaminopropane dihydrochloride, detailed experimental protocols for its

characterization, and a practical example of its application in synthetic chemistry.

Physical and Chemical Properties
The physical and chemical properties of 1,3-diaminopropane dihydrochloride are

summarized in the tables below. These properties are essential for its handling, storage, and

application in experimental settings.
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General and Physical Properties
Property Value Reference(s)

Chemical Name
1,3-Diaminopropane

dihydrochloride
[2]

Synonyms

Trimethylenediamine

dihydrochloride, 1,3-

Propanediamine

dihydrochloride

[3]

CAS Number 10517-44-9 [1]

Molecular Formula C₃H₁₂Cl₂N₂ [1]

Molecular Weight 147.05 g/mol [2]

Appearance
White to almost white powder

or crystals
[3]

Melting Point 246-250 °C [1]

Solubility
Solvent Qualitative Solubility Reference(s)

Water Soluble [1]

Methanol Slightly Soluble [1]

Ethanol/Water
Soluble (used for

recrystallization)
[1]

Note: Quantitative solubility data in various organic solvents is not readily available in the

reviewed literature.

Acidity
While the specific pKa values for the protonated amino groups of 1,3-diaminopropane
dihydrochloride are not widely reported, the pKa of the conjugate acid of the free base (1,3-

diaminopropane) is 10.94 (at 10 °C).[4] This value provides an indication of the basicity of the
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free amine and the pH range in which the dihydrochloride salt will be the predominant species

in aqueous solutions.

Stability and Reactivity
1,3-Diaminopropane dihydrochloride is a stable compound under normal laboratory

conditions. However, it is hygroscopic and should be stored in a tightly sealed container in a

dry environment.[5] It is incompatible with strong oxidizing agents.

Experimental Protocols
The following protocols are generalized methods for determining key physical properties of 1,3-
diaminopropane dihydrochloride.

Protocol for Melting Point Determination
Objective: To determine the melting point range of 1,3-diaminopropane dihydrochloride as

an indicator of purity.

Materials:

1,3-Diaminopropane dihydrochloride sample

Capillary tubes

Melting point apparatus

Mortar and pestle

Procedure:

Ensure the 1,3-diaminopropane dihydrochloride sample is a fine powder. If necessary,

gently grind the crystals using a clean, dry mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.
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Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point (246-250 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting).

This range is the melting point of the sample.

Protocol for Qualitative Solubility Assessment
Objective: To determine the qualitative solubility of 1,3-diaminopropane dihydrochloride in a

given solvent.

Materials:

1,3-Diaminopropane dihydrochloride sample

Test tubes

Vortex mixer

Selected solvents (e.g., water, ethanol, DMSO)

Procedure:

Add approximately 10-20 mg of 1,3-diaminopropane dihydrochloride to a clean, dry test

tube.

Add 1 mL of the selected solvent to the test tube.

Vortex the mixture for 30-60 seconds.

Visually inspect the solution. If the solid has completely disappeared, the compound is

considered soluble. If some solid remains, it is partially soluble or insoluble.

If the compound appears to be insoluble at room temperature, the mixture can be gently

warmed to assess for temperature-dependent solubility.
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Application in Synthesis: A Workflow Example
1,3-Diaminopropane dihydrochloride is a crucial linker molecule in the synthesis of various

pharmaceutical compounds. One notable application is in the preparation of 7-methoxytacrine-

adamantylamine heterodimers, which are investigated as cholinesterase inhibitors for the

potential treatment of Alzheimer's disease.[1][6] The following diagram illustrates a generalized

synthetic workflow.
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Caption: Synthetic workflow for 7-methoxytacrine-adamantylamine heterodimers.

Conclusion
1,3-Diaminopropane dihydrochloride is a fundamental building block for chemical synthesis,

particularly in the pharmaceutical industry. Its well-defined physical properties and predictable

reactivity make it a reliable reagent for researchers and drug development professionals. This

guide has provided a summary of its key characteristics and practical experimental protocols to

facilitate its effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083324?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

